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Compound of Interest

Compound Name: Tetradecanal

Cat. No.: B130844 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental protection is paramount. The proper disposal of chemical reagents like

tetradecanal is a critical component of this responsibility. Tetradecanal, a long-chain

aldehyde, is classified as a substance that causes skin and serious eye irritation.[1][2]

Adherence to strict disposal protocols is therefore mandatory to mitigate risks and ensure a

safe working environment.

This guide provides a comprehensive, step-by-step operational plan for the safe handling and

disposal of tetradecanal waste.

Immediate Safety Protocols and Handling
Before initiating any disposal procedure, it is essential to handle tetradecanal in a well-

ventilated area and wear the appropriate Personal Protective Equipment (PPE) to prevent skin

and eye contact.[1]

Key Safety and Hazard Information for Tetradecanal:
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Parameter Information

GHS Hazard Statements
H315: Causes skin irritation.[1][2] H319: Causes

serious eye irritation.[1][2]

GHS Precautionary Statements

P264: Wash hands and any exposed skin

thoroughly after handling.[1][2] P280: Wear

protective gloves, protective clothing, eye

protection, and face protection.[1][2]

P302+P352: IF ON SKIN: Wash with plenty of

water.[1] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] P332+P317: If skin

irritation occurs: Get medical help.[1]

P362+P364: Take off contaminated clothing and

wash it before reuse.[1]

Recommended Personal Protective Equipment

(PPE)

Tightly fitting safety goggles with side-shields,

chemical-impermeable gloves, and protective

clothing are necessary.[1] If exposure limits are

exceeded or irritation is experienced, a full-face

respirator should be used.[1]

Incompatible Materials

Information on specific incompatible materials

was not found in the provided search results.

However, as a general precaution for aldehydes,

contact with strong oxidizing agents, strong

bases, and strong reducing agents should be

avoided.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1] Keep away from

foodstuff containers and incompatible materials.

[1]
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The disposal of tetradecanal must be managed as hazardous waste. Under no circumstances

should it be discharged into drains or the environment.[1]

Containment: Collect waste tetradecanal in a suitable, properly sealed, and clearly labeled

container. Ensure the container is compatible with the chemical.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "Tetradecanal." The label must be legible and securely attached.

Storage of Waste: Store the sealed waste container in a designated, cool, dry, and well-

ventilated area, away from incompatible materials. The storage area should have secondary

containment to manage any potential leaks.

Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to

arrange for the collection and disposal of the tetradecanal waste. Adhere to all local, state,

and federal regulations regarding hazardous waste disposal.[3]

Decontamination of Empty Containers: Empty containers should be triple-rinsed (or

equivalent) before being offered for recycling or reconditioning.[1] Alternatively, the

packaging can be punctured to render it unusable for other purposes and then disposed of in

a sanitary landfill, if permitted by local regulations.[1] Combustible packaging materials may

be incinerated under controlled conditions with flue gas scrubbing.[1]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Secure the Area: Evacuate personnel from the immediate spill area and

ensure adequate ventilation.[1] Remove all sources of ignition and use non-sparking tools.[1]

Personal Protection: Wear the appropriate PPE, including chemical-impermeable gloves,

safety goggles, and protective clothing, before attempting to clean up the spill.[1]

Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so.[1] Collect

the spilled material and place it into a suitable, closed container for disposal.[1] Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[1]
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Environmental Precautions: Do not let the chemical enter drains, as discharge into the

environment must be avoided.[1]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

tetradecanal.
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Caption: Workflow for the safe disposal of tetradecanal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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